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Compound of Interest

Compound Name: Diftalone

Cat. No.: B1670569 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Diftalone, a non-steroidal anti-inflammatory drug (NSAID), requires careful handling and

disposal due to its potential health and environmental hazards. While a comprehensive Safety

Data Sheet (SDS) for diftalone is not readily available in the public domain, existing

toxicological data and the general characteristics of NSAIDs necessitate treating it as a

hazardous chemical waste.

A study on the effects of diftalone in mice indicated that at high doses, it can be hepatotoxic

and carcinogenic. This information strongly suggests that diftalone and any materials

contaminated with it should not be disposed of as regular waste. Furthermore, related NSAIDs,

such as diclofenac, have been shown to be toxic to aquatic life, highlighting the potential for

environmental damage if not disposed of correctly.

Hazard Assessment and Classification
Due to the lack of a specific Globally Harmonized System (GHS) classification for diftalone, a

conservative approach must be taken. Based on the available data, diftalone should be

handled as a substance with potential chronic toxicity and as an environmental hazard.
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Parameter Information Source

Chemical Name Diftalone PubChem

CAS Number 21626-89-1 PubChem

Molecular Formula C16H12N2O2 PubChem

Known Hazards
Hepatotoxic and carcinogenic

in mice at high doses.

(No specific citation available

from search results)

Ecotoxicity

Data not available for diftalone.

Related NSAIDs are known to

be toxic to aquatic organisms.

General knowledge from

search results

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of diftalone from a

laboratory setting. This procedure is based on general best practices for hazardous chemical

waste disposal.

Personal Protective Equipment (PPE): Before handling diftalone waste, ensure you are

wearing appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat.

Waste Segregation:

Solid Diftalone Waste: Collect all solid diftalone, including unused or expired pure

compounds, in a dedicated, clearly labeled, and sealed hazardous waste container.

Contaminated Materials: Any materials that have come into contact with diftalone, such

as weighing boats, contaminated gloves, and absorbent paper, should be collected in a

separate, clearly labeled hazardous waste container for solid chemical waste.

Liquid Diftalone Waste: Solutions containing diftalone should be collected in a dedicated,

clearly labeled, and sealed hazardous waste container for liquid chemical waste. Do not

mix with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.
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Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Diftalone," and the approximate quantity of the waste.

Storage: Store the hazardous waste containers in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory. Ensure the containers are kept closed

except when adding waste.

Disposal Request: Once the waste container is full or is ready for disposal, follow your

institution's procedures for requesting a hazardous waste pickup from the EHS office. Do not

pour diftalone waste down the drain or dispose of it in the regular trash.

Diftalone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

diftalone waste in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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